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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Ethoxymethoxy)cyclododecane, a synthetic fragrance ingredient, is valued in the cosmetics
and fragrance industry for its persistent woody and amber scent profile. This technical guide
provides an in-depth overview of its chemical identity, including its various synonyms and trade
names. It also presents a compilation of its physicochemical properties and a detailed
experimental protocol for its synthesis. The information is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in fragrance chemistry and
product development.

Chemical Identity: Synonyms and Trade Names

(Ethoxymethoxy)cyclododecane is known by a variety of names in scientific literature and
commercial contexts. A comprehensive list of its synonyms and trade names is provided below.

Synonyms:
» Formaldehyde cyclododecyl ethyl acetal[1][2][3][4]
e Cyclododecane, (ethoxymethoxy)-[1][2][5][6]

o ethoxymethoxy cyclododecane[1]
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Ethoxycyclododecyloxymethane[1][2][3][5]

ethoxymethyl-cyclododecyl ether[6]

(ethoxymethoxy)-cyclododecan[6][7]

formaldehyde ethyl cyclododecyl acetal[8]

Trade Names:

Boisambrene forte[1][2][3][5][6][9]

Amberwood[1][6]

Amberwood F[1][8][9]

Amber decane[1][8]

Buazambren[8][9]

Physicochemical Properties

A summary of the key quantitative data for (Ethoxymethoxy)cyclododecane is presented in

the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C15H3002 [L1215161e11011]
Molecular Weight 242.40 g/mol [1][5]

CAS Number 58567-11-6 [A][2][3]516]e1[10]11]
EINECS Number 261-332-1 [11[2]13]1[5]
Appearance Liquid [1][97[11]

Color Colourless [11]

Odor Woody, Amber, Cedar [5][11]

Density 0.89 g/cm?3 [2][9]

Boiling Point 287.3°C at 760 mmHg [2]

Flash Point 85.3°C [2][9]

Refractive Index 1.451 [2][9]

Vapor Pressure

0.00433 mmHg at 25°C

[2]

Solubility in Ethanol

897.73 g/L at 25°C

[5]

Synthesis of (Ethoxymethoxy)cyclododecane

The synthesis of (Ethoxymethoxy)cyclododecane can be achieved through the acid-

catalyzed reaction of cyclododecanol with formaldehyde diethyl acetal. This method avoids the

use of the more toxic cyclododecyl chloromethyl ether as an intermediate.

Experimental Protocol

This protocol is adapted from the procedure described in patent DE3030590A1.

Materials:

e Cyclododecanol

o Formaldehyde diethyl acetal
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» Acidic ion exchanger (catalyst)
Procedure:

 In areaction vessel equipped with a stirrer and a Vigreux column, combine cyclododecanol
and a molar excess of formaldehyde diethyl acetal (a molar ratio of at least 1:2, with ratios of
1:4 to 1:20 being preferable).

e Add an acidic ion exchanger as the catalyst, in a quantity of 0.5 to 20% by weight with
respect to the cyclododecanol.

e Heat the reaction mixture to its boiling point with continuous stirring.

e Over a period of approximately 5 hours, distill off the ethanol formed during the reaction
along with some of the excess formaldehyde diethyl acetal through the Vigreux column. This
will drive the reaction to completion.

o After the reaction is complete (as determined by the full conversion of cyclododecanol), cool
the mixture and filter off the ion exchanger catalyst.

« Distill off the remaining excess formaldehyde diethyl acetal from the filtrate.

e The crude product is then purified by fractional distillation to yield pure
(Ethoxymethoxy)cyclododecane.

Logical Relationships and Workflows

The synthesis of (Ethoxymethoxy)cyclododecane can be visualized as a straightforward
chemical transformation. The following diagram illustrates the workflow of the synthesis
process.
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Caption: Synthesis workflow for (Ethoxymethoxy)cyclododecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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